3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone
Overview
Description
Scientific Research Applications
Photocatalytic Degradation
Research on benzophenone-3, a closely related compound, highlights its use in studying the photocatalytic degradation processes. The degradation of benzophenone-3 using titanium dioxide as a photocatalyst was investigated to optimize operating parameters such as pH, catalyst concentration, and the presence of additives. This study underscores the potential of photocatalytic methods for removing harmful UV filters like benzophenone-3 from water, pointing to broader applications in environmental remediation and water treatment (Zúñiga-Benítez, Aristizábal-Ciro, & Peñuela, 2016).
Endocrine Disruption Studies
Benzophenone-3 is also utilized in research investigating endocrine-disrupting chemicals. Studies on fish exposed to benzophenone-3 show its impact on reproductive systems, including effects on egg production and steroidogenic genes. These findings are significant for assessing the ecological and health risks associated with exposure to UV filters found in personal care products (Kim, Jung, Kho, & Choi, 2014).
Environmental Monitoring
The detection and analysis of benzophenone derivatives in environmental samples, such as water bodies, are crucial for monitoring pollution levels. Studies involving the measurement of organic UV filters, including benzophenone-3, in seawater demonstrate the widespread occurrence of these compounds due to recreational activities and sewage discharge. Such research aids in understanding the distribution and potential impacts of UV filters on marine ecosystems (Ku, Liu, Lee, Kung, & Wang, 2020).
Synthesis and Chemical Properties
Research into the synthesis and electronic properties of compounds related to 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone can provide insights into their potential applications in organic electronics and photovoltaics. The study of conjugated donor-acceptor-donor (D-A-D) triads incorporating 3-alkoxy-4-cyanothiophene units reveals the influence of structural variations on electronic properties, highlighting the importance of such compounds in the development of new materials for electronic applications (Mallet et al., 2012).
properties
IUPAC Name |
3-[3-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O/c1-22-8-10-23(11-9-22)15-17-5-3-7-19(13-17)20(24)18-6-2-4-16(12-18)14-21/h2-7,12-13H,8-11,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBBDEYSQGHUTQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)C3=CC=CC(=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80643414 |
Source
|
| Record name | 3-{3-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80643414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898788-44-8 |
Source
|
| Record name | Benzonitrile, 3-[3-[(4-methyl-1-piperazinyl)methyl]benzoyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898788-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-{3-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80643414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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